Cas no 932351-92-3 (methyl 4-(4-fluorophenyl)methoxy-2-{(3-methylphenyl)methylsulfanyl}quinoline-3-carboxylate)

• Product Name: methyl 4-(4-fluorophenyl)methoxy-2-{(3-methylphenyl)methylsulfanyl}quinoline-3-carboxylate
• CAS No: 932351-92-3
• MF: C₂₆H₂₂FNO₃S
• MW: 447.521189212799
• CID: 5428929
• PubChem ID: 20942071
• Update Time: 2023-11-22

methyl 4-(4-fluorophenyl)methoxy-2-{(3-methylphenyl)methylsulfanyl}quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(4-fluorophenyl)methoxy]-2-[(3-methylphenyl)methylsulfanyl]quinoline-3-carboxylate
• AKOS001979308
• methyl 4-((4-fluorobenzyl)oxy)-2-((3-methylbenzyl)thio)quinoline-3-carboxylate
• methyl 4-[(4-fluorophenyl)methoxy]-2-{[(3-methylphenyl)methyl]sulfanyl}quinoline-3-carboxylate
• 932351-92-3
• F3411-2737
• Methyl 4-[(4-fluorophenyl)methoxy]-2-[[(3-methylphenyl)methyl]thio]-3-quinolinecarboxylate
• methyl 4-(4-fluorophenyl)methoxy-2-{(3-methylphenyl)methylsulfanyl}quinoline-3-carboxylate

• Inchi： 1S/C26H22FNO3S/c1-17-6-5-7-19(14-17)16-32-25-23(26(29)30-2)24(21-8-3-4-9-22(21)28-25)31-15-18-10-12-20(27)13-11-18/h3-14H,15-16H2,1-2H3
• InChI Key： ILVLZCFCNBAJSY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC2=CC=C(F)C=C2)=C(C(OC)=O)C=1SCC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 447.13044290g/mol
• Monoisotopic Mass: 447.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.9±50.0 °C(Predicted)
• pka: 1.95±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives